Cas no 1261234-07-4 ([1-(5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester)

[1-(5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester is a fluorinated pyrimidine derivative with applications in pharmaceutical and agrochemical research. Its key structural features include a tert-butyl carbamate-protected piperidine ring and a 5-fluoro-pyrimidine moiety, which enhance its utility as an intermediate in the synthesis of biologically active compounds. The fluorine substitution improves metabolic stability and binding affinity, while the tert-butyl ester group offers selective deprotection flexibility. This compound is particularly valuable in medicinal chemistry for the development of kinase inhibitors and other targeted therapies. Its high purity and well-defined reactivity make it a reliable building block for complex molecular architectures.

[1-(5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester structure

1261234-07-4 structure

Product Name:[1-(5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester

CAS No:1261234-07-4

MF:C₁₄H₂₁FN₄O₂

MW:296.340546369553

CID:2160384

Update Time:2025-10-18

[1-(5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- [1-(5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester
- tert-Butyl (1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)carbamate
- SBB075795
- tert-butyl 1-(5-fluoropyrimidin-2-yl)piperidin-4-ylcarbamate
- (tert-butoxy)-N-[1-(5-fluoropyrimidin-2-yl)(4-piperidyl)]carboxamide
- [1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl]carbamic acid tert-butyl ester
- Inchi： 1S/C14H21FN4O2/c1-14(2,3)21-13(20)18-11-4-6-19(7-5-11)12-16-8-10(15)9-17-12/h8-9,11H,4-7H2,1-3H3,(H,18,20)
- InChI Key： PMJWEHIVSREXQI-UHFFFAOYSA-N
- SMILES： FC1C=NC(=NC=1)N1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 345
Topological Polar Surface Area: 67.4

[1-(5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM491401-1g	tert-Butyl (1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)carbamate	1261234-07-4	97%	1g	$628	2023-02-03
Fluorochem	089873-500mg	1-(5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester	1261234-07-4		500mg	￡320.00	2022-03-01

[1-(5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester Related Literature

1. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

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Additional information on [1-(5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester

Comprehensive Overview of [1-(5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester (CAS No. 1261234-07-4)

The compound [1-(5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester (CAS No. 1261234-07-4) is a specialized heterocyclic organic molecule with significant potential in pharmaceutical research and development. Its unique structure, featuring a 5-fluoropyrimidine moiety linked to a piperidine core, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its role in modulating enzyme inhibition and receptor binding, particularly in the context of kinase-targeted therapies.

In recent years, the demand for fluorinated pyrimidine derivatives has surged, driven by their applications in anticancer and antiviral drug design. The presence of the tert-butyl carbamate group in CAS No. 1261234-07-4 enhances its stability, making it suitable for prodrug synthesis and peptide coupling reactions. This aligns with the growing trend of precision medicine, where tailored molecular structures are critical for optimizing therapeutic efficacy.

From a synthetic chemistry perspective, [1-(5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester exemplifies the convergence of scaffold diversification and bioisosteric replacement strategies. Its piperidine ring serves as a versatile platform for further functionalization, addressing challenges in blood-brain barrier penetration and metabolic stability—key topics in modern medicinal chemistry forums and publications.

The compound’s CAS No. 1261234-07-4 is frequently searched in academic databases and patent literature, reflecting its relevance in intellectual property claims for small-molecule inhibitors. Analysts note its utility in structure-activity relationship (SAR) studies, particularly for targets like tyrosine kinases and G-protein-coupled receptors (GPCRs). These areas dominate current drug discovery discussions, as evidenced by conference abstracts and high-throughput screening reports.

Quality control of CAS No. 1261234-07-4 involves advanced analytical techniques such as HPLC, NMR, and mass spectrometry, ensuring compliance with Good Manufacturing Practices (GMP). This rigor is essential given the compound’s potential use in preclinical trials, where purity thresholds are strictly enforced. The tert-butyloxycarbonyl (Boc) protecting group further simplifies purification, a feature highlighted in process chemistry optimization guides.

Environmental and regulatory considerations for [1-(5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester focus on green chemistry principles. Solvent selection and atom economy are prioritized to minimize waste, resonating with industry shifts toward sustainable synthesis. These practices align with ESG (Environmental, Social, and Governance) metrics, now a benchmark for pharmaceutical innovation funding.

In summary, CAS No. 1261234-07-4 represents a nexus of chemical ingenuity and therapeutic potential. Its multifaceted applications—from lead compound optimization to bioconjugation—underscore its importance in contemporary research. As AI-driven molecular modeling accelerates discovery, compounds like this will remain pivotal in bridging computational predictions with experimental validation.